Cas no 1261748-96-2 (3-Fluoro-2-(difluoromethyl)iodobenzene)

3-Fluoro-2-(difluoromethyl)iodobenzene is a fluorinated aromatic compound featuring both fluorine and iodine substituents, making it a versatile intermediate in organic synthesis. The presence of fluorine atoms enhances its reactivity and stability, while the iodine moiety provides a handle for further functionalization via cross-coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where fluorinated aromatic scaffolds are sought after for their metabolic stability and bioavailability. Its well-defined structure and high purity make it suitable for precise synthetic applications, including Suzuki-Miyaura and Buchwald-Hartwig couplings. The compound's unique substitution pattern allows for selective modifications, facilitating the development of complex molecular architectures.

3-Fluoro-2-(difluoromethyl)iodobenzene structure

1261748-96-2 structure

Product Name:3-Fluoro-2-(difluoromethyl)iodobenzene

CAS No:1261748-96-2

MF:C₇H₄F₃I

MW:272.006344795227

CID:4985572

Update Time:2025-06-06

3-Fluoro-2-(difluoromethyl)iodobenzene Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-2-(difluoromethyl)iodobenzene
- Inchi： 1S/C7H4F3I/c8-4-2-1-3-5(11)6(4)7(9)10/h1-3,7H
- InChI Key： GJCMSYMRDWZUCN-UHFFFAOYSA-N
- SMILES： IC1C=CC=C(C=1C(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 129
XLogP3: 3.3
Topological Polar Surface Area: 0

3-Fluoro-2-(difluoromethyl)iodobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013005319-250mg	3-Fluoro-2-(difluoromethyl)iodobenzene	1261748-96-2	97%	250mg	504.00 USD	2021-07-04
Alichem	A013005319-500mg	3-Fluoro-2-(difluoromethyl)iodobenzene	1261748-96-2	97%	500mg	815.00 USD	2021-07-04
Alichem	A013005319-1g	3-Fluoro-2-(difluoromethyl)iodobenzene	1261748-96-2	97%	1g	1,445.30 USD	2021-07-04